Cas no 72454-49-0 (triphenylene picric acid)

• Product Name: triphenylene picric acid
• CAS No: 72454-49-0
• MF: C₂₄H₁₅N₃O₇
• MW: 457.391805887222
• CID: 862590
• PubChem ID: 53471191
• Update Time: 2025-04-19

triphenylene picric acid Chemical and Physical Properties

Names and Identifiers

• triphenylene picric acid
• 2,4,6-trinitrophenol,triphenylene
• 72454-49-0
• DTXSID00703589
• 2,4,6-Trinitrophenol--triphenylene (1/1)

• Inchi： 1S/C18H12.C6H3N3O7/c1-2-8-14-13(7-1)15-9-3-4-11-17(15)18-12-6-5-10-16(14)18;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-12H;1-2,10H
• InChI Key： NTQMMCYORZIELQ-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].C12=CC=CC=C1C1C=CC=CC=1C1C=CC=CC2=1

Computed Properties

• Exact Mass: 457.09105
• Monoisotopic Mass: 457.09099983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 0
• Complexity: 508
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 149.65